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Compound of Interest

Compound Name: Etosalamide

Cat. No.: B1671764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Etosalamide, with the Chemical Abstracts Service (CAS) number 15302-15-5, is a benzamide

derivative. While it has been identified as an antipyretic and analgesic agent, publicly available

in-depth technical information regarding its synthesis, comprehensive pharmacological profile,

and mechanism of action is limited. This document provides a summary of the available

chemical and physical data for Etosalamide. Due to the scarcity of detailed experimental data,

this guide will focus on the foundational chemical properties and structure of the molecule.

Chemical and Physical Properties
Etosalamide, also known as 2-(2-ethoxyethoxy)benzamide, is a small molecule with the

chemical formula C₁₁H₁₅NO₃. A summary of its key chemical and physical properties is

presented below.
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Property Value Source

CAS Number 15302-15-5 [1][2]

Molecular Formula C₁₁H₁₅NO₃ [1]

Molecular Weight 209.24 g/mol [2]

IUPAC Name 2-(2-ethoxyethoxy)benzamide [1]

Synonyms
Ethosalamide, o-(2-

Ethoxyethoxy)benzamide

Canonical SMILES
CCOCCOC1=CC=CC=C1C(=

O)N

InChI Key
XBNRCMFFZFCWMH-

UHFFFAOYSA-N

Synthesis
Detailed, step-by-step experimental protocols for the synthesis of Etosalamide are not readily

available in the public domain. However, based on its chemical structure, a logical synthetic

pathway can be proposed.

Proposed Synthetic Pathway
A potential synthesis route for Etosalamide could involve the reaction of a salicylic acid

derivative with 2-ethoxyethanol, followed by amidation. This general approach is common for

the synthesis of benzamide derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Etosalamide (CAS 15302-15-5): A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671764#etosalamide-cas-number-15302-15-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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